Cas no 1070772-28-9 (1-(oxolane-3-carbonyl)piperazine)

• Product Name: 1-(oxolane-3-carbonyl)piperazine
• CAS No: 1070772-28-9
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 2104054
• PubChem ID: 61273040
• Update Time: 2025-06-09

1-(oxolane-3-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-piperazinyl(tetrahydro-3-furanyl)Methanone
• Methanone, 1-piperazinyl(tetrahydro-3-furanyl)-
• 1-(oxolane-3-carbonyl)piperazine

• Inchi： 1S/C9H16N2O2/c12-9(8-1-6-13-7-8)11-4-2-10-3-5-11/h8,10H,1-7H2
• InChI Key： XFWIDOUTQPOITQ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 41.6

Additional information on 1-(oxolane-3-carbonyl)piperazine

1-(Oxolane-3-carbonyl)piperazine: An Overview of CAS No. 1070772-28-9

1-(Oxolane-3-carbonyl)piperazine, with the Chemical Abstracts Service (CAS) number 1070772-28-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine ring with an oxolane-3-carbonyl moiety, making it a valuable candidate for various biological and pharmacological studies.

The piperazine ring, a six-membered heterocyclic compound with two nitrogen atoms, is a common structural motif in many pharmaceuticals due to its ability to enhance solubility and bioavailability. The oxolane-3-carbonyl group, on the other hand, introduces additional functional groups that can modulate the compound's interactions with biological targets. Together, these structural features make 1-(Oxolane-3-carbonyl)piperazine a versatile molecule with potential applications in drug discovery and development.

Recent research has focused on the pharmacological properties of 1-(Oxolane-3-carbonyl)piperazine. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have inhibitory effects on specific kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a promising lead compound for the development of novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 1-(Oxolane-3-carbonyl)piperazine has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction and are targets for many approved drugs. Research has demonstrated that this compound can selectively bind to certain GPCRs, potentially modulating their activity and downstream signaling pathways. This finding opens up new avenues for the development of drugs targeting specific GPCR subtypes.

The synthesis of 1-(Oxolane-3-carbonyl)piperazine has been optimized through various methods, including microwave-assisted synthesis and catalytic processes. These advancements have improved the yield and purity of the compound, making it more accessible for large-scale production and further research. The synthetic route typically involves the reaction of 3-pyrrolidinone with piperazine under controlled conditions, followed by purification steps to obtain the desired product.

Clinical trials involving 1-(Oxolane-3-carbonyl)piperazine are still in their early stages, but preliminary results are promising. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for its potential use as a therapeutic agent in humans. Ongoing research aims to further elucidate the safety and efficacy of this compound in various disease models.

In conclusion, 1-(Oxolane-3-carbonyl)piperazine (CAS No. 1070772-28-9) is a promising compound with a unique chemical structure that offers potential applications in medicinal chemistry and pharmaceutical research. Its ability to inhibit key enzymes and modulate GPCRs makes it a valuable lead for the development of novel therapeutic agents. As research continues to advance, this compound is likely to play an increasingly important role in the discovery of new drugs for treating various diseases.